Cas no 57576-09-7 (Cyclohexanol,5-methyl-2-(1-methylethenyl)-, 1-acetate, (1R,2S,5R)-)

• Product Name: Cyclohexanol,5-methyl-2-(1-methylethenyl)-, 1-acetate, (1R,2S,5R)-
• CAS No: 57576-09-7
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 371365
• Update Time: 2026-05-14

Cyclohexanol,5-methyl-2-(1-methylethenyl)-, 1-acetate, (1R,2S,5R)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol,5-methyl-2-(1-methylethenyl)-, 1-acetate, (1R,2S,5R)-
• [(1R,2S,5R)-5-methyl-2-prop-1-en-2-ylcyclohexyl] acetate
• ISOPULEGOL ACETATE
• EINECS 260-820-1
• FEMA No. 2965
• UNII-R3C4VQ5WQM
• Cyclohexanol,5-methyl-2-(1-methylethenyl)-, acetate, (1R,2S,5R)- (9CI)
• Cyclohexanol,5-methyl-2-(1-methylethenyl)-, acetate, [1R-(1a,2b,5a)]-
• (-)-Isopulegol acetate
• (-)-Isopulegyl acetate
• Isopulegyl acetate
• NSC 71930

• Inchi： 1S/C12H20O2/c1-8(2)11-6-5-9(3)7-12(11)14-10(4)13/h9,11-12H,1,5-7H2,2-4H3

Computed Properties

• Exact Mass: 196.14600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5

Experimental Properties

• Color/Form: Colorless transparent liquid with pleasant mint aroma
• Density: 0.92
• Melting Point: 85°C
• Boiling Point: 232 °C
• Refractive Index: 1.4566 (estimate)
• PSA: 26.30000
• LogP: 2.93040
• Solubility: Insoluble in water, soluble in ethanol and diethyl ether.
• FEMA: 2965 | ISOPULEGYL ACETATE